N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C26H28FN3O/c1-29(2)24-13-9-20(10-14-24)25(17-28-26(31)21-7-11-23(27)12-8-21)30-16-15-19-5-3-4-6-22(19)18-30/h3-14,25H,15-18H2,1-2H3,(H,28,31)
• InChI Key: NPOVIXRADCMFTO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)F)N3CCC4=CC=CC=C4C3
• Molecular Formula: C26H28FN3O
• Molecular Weight: 417.5 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C26H28FN3O and its molecular weight is 417.528. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Identification and Metabolite Analysis

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide and its related compounds have been extensively studied for their metabolic pathways and the role of various transporters in their renal and hepatic excretion. For instance, one study identified the human metabolites of a similar compound, demonstrating its potential as a novel inhibitor of the If current channel, which is significant in the treatment of stable angina and atrial fibrillation. The study provided insights into the renal and hepatic uptake transporters for these metabolites, contributing to our understanding of the drug's elimination processes (Umehara et al., 2009).

Imaging and Diagnostic Applications

Another significant application of related compounds is in the field of imaging, particularly in evaluating tumor proliferation using PET imaging. A study conducted on humans assessed the safety and dosimetry of a cellular proliferative marker closely related to N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide, evaluating its feasibility for imaging tumor proliferation in patients with malignant neoplasms (Dehdashti et al., 2013).

Synthesis and Chemical Development

The compound's synthesis and chemical development have also been explored, aiming at creating efficient and scalable synthetic routes. This is crucial for producing the compound in sufficient quantities for research and potential therapeutic use. One study described a novel and practical synthesis method for a related compound, showcasing the advancements in medicinal chemistry and organic synthesis processes (Yoshida et al., 2014).

Tumor Sigma-2 Receptor Imaging

Furthermore, fluorine-containing benzamide analogs, structurally related to N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide, have been synthesized and evaluated as ligands for PET imaging of the sigma-2 receptor status in solid tumors. This application is critical for the non-invasive assessment of tumor proliferation and the monitoring of cancer progression (Tu et al., 2007).